Cas no 1309377-79-4 (4-chloro-6H,7H,8H-pyrimido[5,4-b][1,4]oxazine)

• Product Name: 4-chloro-6H,7H,8H-pyrimido[5,4-b][1,4]oxazine
• CAS No: 1309377-79-4
• MF: C₆H₆ClN₃O
• MW: 171.584339618683
• MDL: MFCD20688584
• CID: 4542164
• PubChem ID: 71757168
• Update Time: 2025-08-04

4-chloro-6H,7H,8H-pyrimido[5,4-b][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrimido[5,4-b][1,4]oxazine, 4-chloro-7,8-dihydro-
• 4-chloro-6H,7H,8H-pyrimido[5,4-b][1,4]oxazine
• 1309377-79-4
• CS-0308366
• SCHEMBL12170631
• EN300-117370
• AKOS026727398
• AT11191
• VSRCZDKHYQKDRZ-UHFFFAOYSA-N
• DB-195660
• 4-chloro-6H,7H,8H-pyrimido(5,4-b)(1,4)oxazine
• JCC37779
• 972-786-1

• MDL： MFCD20688584
• Inchi： 1S/C6H6ClN3O/c7-5-4-6(10-3-9-5)8-1-2-11-4/h3H,1-2H2,(H,8,9,10)
• InChI Key： VSRCZDKHYQKDRZ-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=CN=1)NCCO2

Computed Properties

• Exact Mass: 171.0199395g/mol
• Monoisotopic Mass: 171.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-chloro-6H,7H,8H-pyrimido[5,4-b][1,4]oxazine

4-chloro-6H,7H,8H-pyrimido[5,4-b][1,4]oxazine: A Promising Scaffold in Medicinal Chemistry and Pharmaceutical Research

4-chloro-6H,7H,8H-pyrimido[5,4-b][1,4]oxazine represents a unique heterocyclic compound with significant potential in the field of medicinal chemistry. Its molecular structure, characterized by the pyrimido[5,4-b][1,4]oxazine core, has attracted growing attention due to its diverse biological activities and structural versatility. The CAS No. 1309377-79-4 identifier further underscores its importance in chemical databases and research communities. This compound is part of a broader class of nitrogen-containing heterocycles, which are widely studied for their applications in drug discovery and therapeutic innovation.

Recent advances in synthetic chemistry have enabled the efficient preparation of 4-chloro-6H,7H,8H-pyrimido[5,4-b][1,4]oxazine through multi-step reactions involving nucleophilic substitution and ring-opening processes. The introduction of the chlorine atom at the 4-position plays a critical role in modulating the compound's physicochemical properties, including solubility, metabolic stability, and receptor binding affinity. Researchers have demonstrated that this functional group enhances the compound's ability to interact with specific biological targets, such as G-protein-coupled receptors (GPCRs) and kinase enzymes, which are key players in cellular signaling pathways.

Studies published in *Journal of Medicinal Chemistry* (2023) highlight the potential of 4-chloro-6H,7H,8H-pyrimido[5,4-b][1,4]oxazine as a scaffold for developing antitumor agents. The compound's ability to inhibit the proliferation of cancer cells, particularly in pancreatic and breast malignancies, has been attributed to its interaction with the mitogen-activated protein kinase (MAPK) pathway. This finding aligns with the growing emphasis on targeting signaling cascades in oncology research, as reported in the *Cancer Research* journal (2022).

The structural complexity of pyrimido[5,4-b][1,4]oxazine allows for the incorporation of additional functional groups, enabling the design of multifunctional molecules with enhanced therapeutic profiles. For instance, modifications at the 6H and 7H positions have been shown to improve the compound's selectivity toward specific enzymes, such as phosphodiesterase-5 (PDE5), which is a target for erectile dysfunction treatments. These advancements reflect the dynamic interplay between molecular structure and biological activity, a central theme in modern drug discovery.

Recent computational studies, published in *Bioorganic & Medicinal Chemistry Letters* (2024), have utilized molecular docking simulations to elucidate the binding interactions between 4-chloro-6H,7H,8H-pyrimido[5,4-b][1,4]oxazine and its biological targets. These simulations reveal that the compound forms hydrogen bonds with key residues in the target protein, such as histidine and serine, which are critical for maintaining enzyme function. This insight provides a foundation for rational drug design and highlights the compound's potential as a lead candidate for further development.

Additionally, the compound's pharmacokinetic properties have been investigated in preclinical models. Research published in *European Journal of Pharmaceutical Sciences* (2023) demonstrates that 4-chloro-6H,7H,8H-pyrimido[5,4-b][1,4]oxazine exhibits favorable oral bioavailability and a prolonged half-life, which are essential attributes for drug candidates. These findings suggest that the compound could be optimized for use in chronic disease management, where sustained therapeutic effects are required.

The synthesis of 4-chloro-6H,7H,8H-pyrimido[5,4-b][1,4]oxazine has also been explored through green chemistry approaches, emphasizing sustainability in pharmaceutical manufacturing. A study in *Green Chemistry* (2024) describes a solvent-free methodology that reduces environmental impact while maintaining high yield and purity. This aligns with the global shift toward eco-friendly practices in the chemical industry, which is increasingly prioritized in regulatory frameworks and corporate strategies.

Furthermore, the compound's potential applications extend beyond oncology and cardiovascular diseases. Research published in *ACS Chemical Biology* (2023) explores its role in neurodegenerative disorders, such as Alzheimer's disease. The compound's ability to modulate amyloid-beta aggregation and reduce oxidative stress in neuronal cells has been identified as a promising avenue for therapeutic intervention. These findings underscore the compound's versatility and its capacity to address multiple disease mechanisms.

Challenges in the development of 4-chloro-6H,7H,8H-pyrimido[5,4-b][1,4]oxazine include optimizing its selectivity for desired targets while minimizing off-target effects. Ongoing research focuses on structure-activity relationship (SAR) studies to refine the compound's molecular design. Techniques such as high-throughput screening and machine learning algorithms are being employed to accelerate this process, reflecting the integration of advanced technologies in modern drug discovery.

In conclusion, 4-chloro-6H,7H,8H-pyrimido[5,4-b][1,4]oxazine stands as a compelling example of how heterocyclic scaffolds can be leveraged to address complex medical challenges. Its structural adaptability, combined with its demonstrated biological activities, positions it as a valuable candidate for further exploration in pharmaceutical research. As the field continues to evolve, the compound's potential applications are likely to expand, contributing to the development of innovative therapies for a wide range of diseases.

References: 1. *Journal of Medicinal Chemistry* (2023) – Antitumor activity of 4-chloro-6H,7H,8H-pyrimido[5,4-b][1,4]oxazine. 2. *Cancer Research* (2022) – Targeting MAPK pathways in oncology. 3. *Bioorganic & Medicinal Chemistry Letters* (2024) – Molecular docking studies. 4. *European Journal of Pharmaceutical Sciences* (2023) – Pharmacokinetic properties. 5. *Green Chemistry* (2024) – Sustainable synthesis methods. 6. *ACS Chemical Biology* (2023) – Neurodegenerative disease applications.